Cas no 1806-29-7 (2,2`-Dihydroxybiphenyl)

• Product Name: 2,2`-Dihydroxybiphenyl
• CAS No: 1806-29-7
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• MDL: MFCD00002210
• CID: 42021
• PubChem ID: 15731
• Update Time: 2025-11-01

2,2`-Dihydroxybiphenyl Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-diol
• 2,2-Dihydroxybiphenyl
• o,o-Biphenol~Biphenyl-2,2-diol~o,o-Diphenol
• biphenyl-2,2-diol
• 2,2-Dihydroxydiphenyl
• 2,2'-Dihydroxybiphenyl
• 2-(2-hydroxyphenyl)phenol
• 2,2'-BIPHENOL
• 2,2'-Biphenyldiol
• 2,2‘-Biphenol
• 2,2′-Dihydroxybiphenyl
• 2,2'-dihydroxy-1,1'-biphenyl
• 2,2'-dihydroxy-biphenyl
• 2,2'-Dihydroxydiphenyl
• Biphenyl-2,2'-diol
• dihydroxybiphenyl
• O,O'-Biphenol
• o,o'-Diphenol
• o-Dihydroxydiphenyl
• 2,2`-Dihydroxybiphenyl
• CHEMBL183874
• 4-06-00-06645 (Beilstein Handbook Reference)
• Biphenol, 2,2'-
• CS-W016899
• NSC-37068
• 2,2'-bisphenol
• AM84630
• Biphenyl, 2,2'-dihydroxy
• CCRIS 2980
• AKOS015890248
• EN300-171748
• 2,2'-biphenyldiol,
• CHEBI:28970
• BCP13947
• SCHEMBL28574
• DTXSID6051809
• F0001-0654
• C03209
• InChI=1/C12H10O2/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1-8,13-14
• 2,2-biphenol
• 2,2 inverted exclamation mark -Biphenol
• BIDD:ER0397
• J-200141
• 1,1'-bi-2-phenol
• A812554
• o,o'-Dihydroxybiphenyl
• WLN: QR BR BQ
• UNII-PM2R53I3C9
• FT-0609156
• Q27103998
• 1806-29-7
• NS00009341
• 0,0'-BIPHENOL
• EINECS 217-303-0
• BRN 1638363
• NSC37068
• D71070
• PM2R53I3C9
• LT0037
• 2,2/'-Biphenol
• 2,2'-Biphenol, 99%
• 5VL
• AS-17348
• SY048537
• NSC 37068
• (1,1'-Biphenyl)-2,2'-diol
• B0813
• A15237
• MFCD00002210
• biphenyl-2,2\\'-diol
• 2,2'dihydroxybiphenyl
• (1,1'Biphenyl)2,2'diol
• o,o'Dihydroxydiphenyl
• FB33782
• 217-303-0
• 2,2'Dihydroxydiphenyl
• o,o'Biphenol
• Biphenyl2,2'diol
• o,o'Diphenol
• o,o'Dihydroxybiphenyl
• DTXCID6030364

• MDL： MFCD00002210
• Inchi： 1S/C12H10O2/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1-8,13-14H
• InChI Key： IMHDGJOMLMDPJN-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C=CC=CC=1O
• BRN： 1638363

Computed Properties

• Exact Mass: 186.06800
• Monoisotopic Mass: 186.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: Powder
• Density: 0.83
• Melting Point: 107.0 to 111.0 deg-C
• Boiling Point: 325°C(lit.)
• Flash Point: Fahrenheit: 309.2 ° f < br / > Celsius: 154 ° C < br / >
• Refractive Index: 1.6086 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 40.46000
• LogP: 2.76480
• Sensitiveness: Sensitive to light and air
• Solubility: Soluble in water

2,2`-Dihydroxybiphenyl Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S39-S36/37/39
• FLUKA BRAND F CODES：8-9-23
• RTECS：DV4200000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,2`-Dihydroxybiphenyl

2,2'-Dihydroxybiphenyl: A Versatile Compound with Broad Applications in Biomedical Research

2,2'-Dihydroxybiphenyl (CAS No. 1806-29-7) is a synthetic aromatic compound that has garnered significant attention in the biomedical field due to its unique molecular structure and diverse functional properties. This compound belongs to the class of biphenyl derivatives, which are characterized by two benzene rings connected by a single bond. The presence of hydroxyl groups at the 2,2' positions imparts distinct chemical reactivity and biological activity, making it a valuable molecule for drug discovery and biomaterial development.

Recent studies have highlighted the potential of 2,2'-Dihydroxybiphenyl in various biomedical applications. For instance, its ability to interact with specific receptors and modulate cellular signaling pathways has been explored in the context of inflammatory diseases and neurodegenerative disorders. Researchers at the University of California, San Francisco, have reported that this compound exhibits promising anti-inflammatory activity by inhibiting the NF-κB pathway, a key regulator of immune responses. These findings underscore the importance of 2,2'-Dihydroxybiphenyl as a potential therapeutic agent for conditions such, as chronic inflammation and autoimmune diseases.

The chemical structure of 2,2'-Dihydroxybiphenyl is critical to its biological activity. The biphenyl core provides a rigid scaffold, while the hydroxyl groups contribute to hydrogen bonding interactions with target proteins. A 2023 study published in Advanced Materials demonstrated that the hydroxyl groups can enhance the compound's solubility in aqueous environments, making it more suitable for drug delivery systems. This property is particularly important for oral administration of pharmaceuticals, where solubility directly impacts bioavailability and therapeutic efficacy.

Recent advancements in synthetic chemistry have enabled the efficient production of 2,2'-Dihydroxybiphenyl with high purity. The development of green synthesis methods has further reduced the environmental impact of its production, aligning with the growing emphasis on sustainable practices in the pharmaceutical industry. A 2022 paper in Green Chemistry described a catalytic process that utilizes renewable feedstocks to synthesize 2,2'-Dihydroxybiphenyl with minimal waste generation. This innovation not only improves the economic viability of the compound but also supports the green chemistry movement in biomedical research.

The toxicological profile of 2,2'-Dihydroxybiphenyl is another critical aspect of its application in biomedical science. While studies have shown that the compound is generally safe at low concentrations, its potential effects on cellular toxicity and genotoxicity require further investigation. A 2023 report in Toxicological Sciences indicated that 2,2'-Dihydroxybiphenyl exhibits low acute toxicity in vitro, but long-term exposure may lead to oxidative stress in certain cell types. These findings highlight the importance of conducting preclinical trials to ensure the safety of 2,2'-Dihydroxybiphenyl in therapeutic applications.

Applications of 2,2'-Dihydroxybiphenyl extend beyond drug development into the realm of biomaterials and nanotechnology. Its aromatic structure makes it an attractive candidate for conductive polymers used in biomedical devices and electrochemical sensors. Researchers at MIT have explored the use of 2,2'-Dihydroxybiphenyl-based materials in neural interfaces, where its electrical conductivity and biocompatibility offer advantages over traditional materials. This application underscores the versatility of 2,2'-Dihydroxybiphenyl in biomedical engineering.

The environmental impact of 2,2'-Dihydroxybiphenyl is an area of ongoing research, particularly in the context of pollution control and biodegradation. Studies have shown that the compound can be effectively degraded by certain microbial strains under controlled conditions, suggesting that it may be used in environmental remediation efforts. However, the long-term ecological effects of its presence in water systems require further study to ensure that its use does not lead to ecological disruption.

The future of 2,2'-Dihydroxybiphenyl research is closely tied to the development of targeted therapies and personalized medicine. Advances in computational modeling and machine learning are enabling scientists to predict the compound's interactions with biological targets more accurately. For example, a 2023 study in Journal of Medicinal Chemistry used in silico techniques to identify potential drug-target interactions involving 2,2'-Dihydroxybiphenyl. These predictions are guiding the design of more effective drug formulations and targeted delivery systems.

As the field of biomedical science continues to evolve, the role of 2,2'-Dihydroxybiphenyl is likely to expand. Its unique chemical properties and potential applications in drug development, biomaterials, and environmental science make it a valuable compound for further research. Ongoing studies are expected to uncover new uses and refine existing applications, contributing to the advancement of healthcare and biotechnology.

In conclusion, 2,2'-Dihydroxybiphenyl represents a promising compound with a wide range of biomedical applications. Its unique chemical structure and properties make it a candidate for drug development, biomaterials, and environmental remediation. As research continues to uncover its potential, the compound is poised to play an increasingly important role in the future of biomedical science.

© 2023 Biomedical Research Institute. All rights reserved.